![molecular formula C26H22ClN3O2 B2379956 5-(3-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 1189917-77-8](/img/structure/B2379956.png)
5-(3-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C26H22ClN3O2 and its molecular weight is 443.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electronic and Spectroscopic Analysis
- The compound's electronic properties, including ionization potential, electron affinity, energy gap, and others, have been calculated using DFT methods. The compound's UV-visible absorption spectra and FT-IR frequencies have been compared with experimental values (Beytur & Avinca, 2021).
Synthesis of Derivatives
- 5H-pyrimido[5,4-b]indole derivatives, including the compound , have been synthesized through reactions with various agents. These derivatives have shown potential in different chemical reactions and properties (Shestakov et al., 2009).
Molecular Docking and Inhibitory Activity
- The compound has been evaluated as a new inhibitor of hepatitis B through molecular docking studies, showing nanomolar inhibitory activity against Hepatitis B virus (Ivashchenko et al., 2019).
Antiaggregation Activity
- Derivatives of this compound have shown blood platelet antiaggregation activity, indicating potential therapeutic applications in cardiovascular diseases (Monge et al., 1991).
Antitumor Activity
- Certain derivatives have exhibited antitumor activity in vitro and in vivo, suggesting their potential use in cancer treatment (Nguyen et al., 1990).
Receptor Affinity
- Compounds related to 5-(3-Chlorobenzyl)-3-(3-Methoxybenzyl)-8-Methyl-3H-Pyrimido[5,4-b]indol-4(5H)-one have shown affinity for α1-adrenoceptors and 5HT1A-receptors, indicating potential pharmaceutical applications (Romeo et al., 1993).
Nucleoside Analog Synthesis
- The compound has been used in the synthesis of novel nucleosides, which are important in medicinal chemistry and drug development (Saleh, 2002).
properties
IUPAC Name |
5-[(3-chlorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22ClN3O2/c1-17-9-10-23-22(11-17)24-25(30(23)15-18-5-3-7-20(27)12-18)26(31)29(16-28-24)14-19-6-4-8-21(13-19)32-2/h3-13,16H,14-15H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPRMYYWZZRPMKT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC(=CC=C4)OC)CC5=CC(=CC=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.